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Compound Focus: 4-Azidobenzaldehyde

CAS No.: 24173-36-2

Cat. No.: S605323

Chemical Profile of 4-Azidobenzaldehyde

The table below summarizes the key identifiers and physicochemical properties of 4-azidobenzaldehyde as

reported in the literature [1] [2] [3].

Property Description

CAS Number 24173-36-2 [1] [2] [3]

Molecular Formula C,H5N30 [2] [3]

Molecular Weight 147.13 g/mol [2] [3]

Other Names p-Azidobenzaldehyde [1] [2] [3]

Appearance Light yellow to yellow oil [3]

Reactive Groups Aldehyde, Azide [2]

Storage For short-term at room temperature; long-term at 2-6°C [3]
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Synthetic Applications in Heterocycle Formation

While direct bioconjugation protocols are not detailed in the search results, 4-azidobenzaldehyde and its
isomer 2-azidobenzaldehyde are versatile building blocks in organic synthesis, particularly for creating
complex heterocyclic scaffolds with biological relevance [4] [5]. Its value lies in the orthogonal reactivity of

its aldehyde and azide functional groups.

One powerful application is in sequential multicomponent reactions followed by intramolecular cyclization.
The following diagram illustrates a general workflow for constructing complex fused-ring systems, such as

triazolobenzodiazepines, using azidobenzaldehydes [4].
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The workflow above outlines a proven strategy for generating drug-like molecules. The key steps are [4]:

e Ugi Multicomponent Reaction: This one-pot reaction combines an azidobenzaldehyde, an amine
(like propargylamine), a carboxylic acid, and an isocyanide to create a linear adduct (5a) containing
multiple functional groups (azide, alkyne) in a single step. This adduct is obtained in high yield (e.g.,
96%).
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e Base-Induced Cyclization: Treating the Ugi adduct with a base like KOH initiates a ring closure to
form a central heterocyclic core, such as a diketopiperazine (product 6), with yields around 51%.

¢ Intramolecular Azide-Alkyne Cycloaddition (IAAC): The azide and alkyne groups within the same
molecule undergo a cycloaddition upon heating, forming a 1,2,3-triazole ring and fusing another ring
system (product 7a). This step is efficient, with reported yields of 81%.

This methodology demonstrates the utility of 4-azidobenzaldehyde for building complex, polycyclic

structures that are highly relevant in medicinal chemistry.

Detailed Experimental Protocol

The following table outlines a specific procedure for the synthesis of a diketopiperazine-fused

triazolobenzodiazepine, adapted from a research publication [4].

Step Parameter Description

| 1. Ugi Reaction | Reagents | o-Azidobenzaldehyde (1a), propargylamine (2a), 2-chloroacetic acid (3a),
benzyl isocyanide (4a) | | | Solvent | Methanol (MeOH) | | | Conditions | Reaction in presence of 4 A
molecular sieves (4 A MS) for 24 hours at room temperature. | | | Outcome | Ugi adduct 5a is obtained in
96% yield, often precipitating directly for easy isolation. | | 2. Base-Induced Cyclization | Reagent |
Potassium hydroxide (KOH) | | | Outcome | Formation of diketopiperazine-fused intermediate 6 in 51%
yield. | | 3. IAAC Reaction | Solvent | Ethanol (EtOH) | | | Conditions | Reflux. | | | Outcome | Final

triazolobenzodiazepine 7a is obtained in 81% yield. |

Potential Bioconjugation and Research Applications

While the searched articles focus on small-molecule synthesis, they point to the broader potential of 4-

azidobenzaldehyde:

e Bioorthogonal Chemistry: The azide group can participate in "click" reactions with strained alkynes
or other partners, making it useful for labeling biomolecules without interfering with native biological
processes [3].

¢ Photoaffinity Labeling: The azide group can be photolyzed to generate a reactive nitrene
intermediate, which can insert into C-H bonds. This allows it to act as a probe for identifying biological
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target proteins and binding sites [2] [3].
¢ Fluorogenic Probes: It can serve as a precursor for creating fluorescent labels used in biochemical
assays [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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